Sodium gamma-fluorobutyrate
Overview
Description
Sodium gamma-fluorobutyrate (NaGHB) is a chemical compound that has been studied for its potential use in scientific research applications. It is a derivative of gamma-aminobutyric acid (GABA), a neurotransmitter that plays a role in regulating the central nervous system. NaGHB has been shown to have sedative and anesthetic effects, and has been studied for its potential use in treating conditions such as insomnia, anxiety, and alcohol withdrawal syndrome.
Mechanism of Action
The mechanism of action of Sodium gamma-fluorobutyrate is not fully understood, but it is believed to act on GABA receptors in the brain, resulting in sedative and anesthetic effects. This compound has also been shown to increase the release of growth hormone, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including sedation, anesthetic effects, and cognitive enhancement. It has also been shown to increase the release of growth hormone, which may have implications for its potential use in treating conditions such as growth hormone deficiency.
Advantages and Limitations for Lab Experiments
One advantage of using Sodium gamma-fluorobutyrate in lab experiments is its sedative and anesthetic effects, which can be useful for studying the effects of drugs or other interventions on the central nervous system. However, this compound can be difficult to synthesize and requires careful monitoring of reaction conditions to ensure a high yield and purity of the final product. Additionally, the sedative effects of this compound can make it difficult to accurately assess cognitive function or other outcomes in experimental subjects.
Future Directions
There are several potential future directions for research on Sodium gamma-fluorobutyrate. One area of interest is its potential use in treating conditions such as insomnia, anxiety, and alcohol withdrawal syndrome. This compound may also have implications for the treatment of growth hormone deficiency or other conditions related to growth hormone release. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on cognitive function and memory retention.
Scientific Research Applications
Sodium gamma-fluorobutyrate has been used in scientific research to study its effects on the central nervous system. It has been shown to have sedative and anesthetic effects, and has been studied for its potential use in treating conditions such as insomnia, anxiety, and alcohol withdrawal syndrome. This compound has also been studied for its potential use in enhancing cognitive function and memory retention.
properties
IUPAC Name |
sodium;4-fluorobutanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7FO2.Na/c5-3-1-2-4(6)7;/h1-3H2,(H,6,7);/q;+1/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTMHSGUVCIIRFU-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)[O-])CF.[Na+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6FNaO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10198240 |
Source
|
| Record name | Sodium gamma-fluorobutyrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10198240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
502-84-1 |
Source
|
| Record name | Sodium gamma-fluorobutyrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000502841 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium gamma-fluorobutyrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10198240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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